Cas no 34450-59-4 ((2E)-3-iodobut-2-enoic acid)

• Product Name: (2E)-3-iodobut-2-enoic acid
• CAS No: 34450-59-4
• Molecular Formula: C₄H₅O₂I
• Molecular Weight: 211.985
• CID: 3945174
• PubChem ID: 10907232

(2E)-3-iodobut-2-enoic acid Properties

Names and Identifiers

• 2-Butenoic acid, 3-iodo-, (2E)-
• (2E)-3-iodobut-2-enoic acid
• (E)-3-Iodobut-2-enoicacid
• SCHEMBL7773776
• (E)-3-Iodobut-2-enoic acid
• 34450-59-4
• 89033-14-7
• EN300-1708514
• G83379
• (E)-3-Iodo-2-butenoic acid
• WS-00261

• InChIKey： CSDFWNXJFJAWAM-NSCUHMNNSA-N
• Inchi： InChI=1S/C4H5IO2/c1-3(5)2-4(6)7/h2H,1H3,(H,6,7)/b3-2+

Computed Properties

• Exact Mass: 211.93343Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 211.93343Da
• Heavy Atom Count: 7
• Complexity: 106
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids